Cas no 1260762-87-5 (1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone)
1260762-87-5 structure
Product Name:1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone
CAS No:1260762-87-5
MF:C10H13NO2
MW:179.215722799301
CID:2101262
Update Time:2023-08-03
1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone
- 1-(4-amino-5-methoxy-2-methylphenyl)ethanone
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- Inchi: 1S/C10H13NO2/c1-6-4-9(11)10(13-3)5-8(6)7(2)12/h4-5H,11H2,1-3H3
- InChI Key: QRONBWWVCLCIGJ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C(C)=O)=C(C)C=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Topological Polar Surface Area: 52.3
1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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